molecular formula C13H20FNO B6633985 2-[(2,2-Dimethylbutylamino)methyl]-4-fluorophenol

2-[(2,2-Dimethylbutylamino)methyl]-4-fluorophenol

Cat. No. B6633985
M. Wt: 225.30 g/mol
InChI Key: ZITXUUSLDGJASZ-UHFFFAOYSA-N
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Description

2-[(2,2-Dimethylbutylamino)methyl]-4-fluorophenol, also known as Fendiline, is a synthetic compound that belongs to the class of calcium channel blockers. It was first synthesized in the 1960s and has since been used for the treatment of various medical conditions, such as angina pectoris, hypertension, and arrhythmias. In recent years, Fendiline has gained attention for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

2-[(2,2-Dimethylbutylamino)methyl]-4-fluorophenol works by blocking the entry of calcium ions into cells, which can help to reduce the activity of certain types of cells, such as cardiac muscle cells. This mechanism of action is similar to other calcium channel blockers, such as verapamil and diltiazem. However, 2-[(2,2-Dimethylbutylamino)methyl]-4-fluorophenol has been found to have some unique properties that make it particularly useful for research purposes.
Biochemical and Physiological Effects
2-[(2,2-Dimethylbutylamino)methyl]-4-fluorophenol has been found to have a variety of biochemical and physiological effects. For example, it has been shown to reduce the release of certain neurotransmitters, such as dopamine and norepinephrine. It has also been found to have anti-inflammatory effects, which may contribute to its neuroprotective properties. Additionally, 2-[(2,2-Dimethylbutylamino)methyl]-4-fluorophenol has been shown to have some effects on the immune system, although the exact mechanisms are not well understood.

Advantages and Limitations for Lab Experiments

2-[(2,2-Dimethylbutylamino)methyl]-4-fluorophenol has several advantages for use in lab experiments. It is relatively easy to synthesize, and there are established methods for its purification and analysis. Additionally, 2-[(2,2-Dimethylbutylamino)methyl]-4-fluorophenol has been found to be relatively stable under a variety of conditions, which makes it useful for long-term studies. However, there are also some limitations to its use. For example, 2-[(2,2-Dimethylbutylamino)methyl]-4-fluorophenol has been found to have some toxic effects at high concentrations, which may limit its use in certain types of experiments.

Future Directions

There are several potential future directions for research on 2-[(2,2-Dimethylbutylamino)methyl]-4-fluorophenol. One area of interest is in its potential use for the treatment of neurodegenerative diseases. Additionally, there is interest in exploring its effects on other types of cells, such as immune cells and cancer cells. Finally, there is potential for the development of new derivatives of 2-[(2,2-Dimethylbutylamino)methyl]-4-fluorophenol that may have improved properties for use in research or clinical applications.
Conclusion
In conclusion, 2-[(2,2-Dimethylbutylamino)methyl]-4-fluorophenol is a synthetic compound that has potential applications in scientific research, particularly in the field of neuroscience. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been described. Finally, several future directions for research on 2-[(2,2-Dimethylbutylamino)methyl]-4-fluorophenol have been identified, highlighting its potential for further study and development.

Synthesis Methods

2-[(2,2-Dimethylbutylamino)methyl]-4-fluorophenol can be synthesized using a multi-step process that involves the reaction of 4-fluorophenol with 2,2-dimethylbutylamine in the presence of a catalyst. The resulting intermediate is then treated with formaldehyde and hydrogen chloride to yield the final product. The synthesis of 2-[(2,2-Dimethylbutylamino)methyl]-4-fluorophenol is well-established and has been described in several publications.

Scientific Research Applications

2-[(2,2-Dimethylbutylamino)methyl]-4-fluorophenol has been shown to have a variety of potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience. 2-[(2,2-Dimethylbutylamino)methyl]-4-fluorophenol has been found to have neuroprotective effects, meaning that it can help to prevent damage to neurons in the brain. This has led to interest in its potential use for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

properties

IUPAC Name

2-[(2,2-dimethylbutylamino)methyl]-4-fluorophenol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H20FNO/c1-4-13(2,3)9-15-8-10-7-11(14)5-6-12(10)16/h5-7,15-16H,4,8-9H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZITXUUSLDGJASZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C)(C)CNCC1=C(C=CC(=C1)F)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H20FNO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

225.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[(2,2-Dimethylbutylamino)methyl]-4-fluorophenol

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